2-{4-[(2-Methoxynaphthalen-1-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 2-[4-[(2-methoxynaphthalen-1-yl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C20H22N4O/c1-25-19-8-7-16-5-2-3-6-17(16)18(19)15-23-11-13-24(14-12-23)20-21-9-4-10-22-20/h2-10H,11-15H2,1H3
• InChI Key: ICINJQXPBRFJDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CN3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

2-{4-[(2-Methoxynaphthalen-1-yl)methyl]piperazin-1-yl}pyrimidine is a complex organic compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a pyrimidine ring substituted with a piperazine moiety, which is further linked to a methoxynaphthalene group. The presence of these functional groups contributes to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(2-Methoxynaphthalen-1-yl)methyl]piperazin-1-yl}pyrimidine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperazine Intermediate: The initial step involves the reaction of 2-methoxynaphthalene with a suitable alkylating agent to introduce the methoxynaphthalene moiety onto the piperazine ring.

Pyrimidine Ring Formation: The piperazine intermediate is then reacted with a pyrimidine precursor under controlled conditions to form the final compound.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of high-throughput reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{4-[(2-Methoxynaphthalen-1-yl)methyl]piperazin-1-yl}pyrimidine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The pyrimidine ring can be reduced under specific conditions to yield dihydropyrimidine derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group can yield methoxybenzoic acid, while reduction of the pyrimidine ring can produce dihydropyrimidine derivatives.

Scientific Research Applications

2-{4-[(2-Methoxynaphthalen-1-yl)methyl]piperazin-1-yl}pyrimidine has been explored for various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive compound with applications in drug discovery and development.

Medicine: Studied for its potential therapeutic effects, particularly in the treatment of neurological disorders and as an alpha1-adrenergic receptor antagonist.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-{4-[(2-Methoxynaphthalen-1-yl)methyl]piperazin-1-yl}pyrimidine involves its interaction with specific molecular targets and pathways. For instance, as an alpha1-adrenergic receptor antagonist, it binds to these receptors and inhibits their activity, leading to various physiological effects such as vasodilation and reduced blood pressure . The compound’s structure allows it to fit into the receptor binding site, blocking the action of endogenous neurotransmitters like norepinephrine.

Comparison with Similar Compounds

Similar Compounds

Trazodone: An arylpiperazine-based compound used as an antidepressant.

Naftopidil: Another alpha1-adrenergic receptor antagonist used to treat benign prostatic hyperplasia.

Urapidil: A medication used to treat high blood pressure, also targeting alpha1-adrenergic receptors.

Uniqueness

2-{4-[(2-Methoxynaphthalen-1-yl)methyl]piperazin-1-yl}pyrimidine stands out due to its unique combination of a methoxynaphthalene group with a piperazine-pyrimidine framework. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.